Cas no 721927-81-7 (N-alpha-Boc-Nbeta-Z-L-2,3-diaminopropan-1-ol)

• Product Name: N-alpha-Boc-Nbeta-Z-L-2,3-diaminopropan-1-ol
• CAS No: 721927-81-7
• MF: C₁₆H₂₄N₂O₅
• MW: 324.372164726257
• MDL: MFCD20231409
• CID: 2157562
• Update Time: 2025-05-26

N-alpha-Boc-Nbeta-Z-L-2,3-diaminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Boc-l-dap(z)-ol
• Boc-Dap(Z)-OL
• (R)-Benzyl tert-butyl (3-hydroxypropane-1,2-diyl)dicarbamate
• Boc-d-dap(z)-ol
• V5845
• Carbamic acid, N-[(2R)-2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxypropyl]-, phenylmethyl ester
• N-alpha-Boc-Nbeta-Z-L-2,3-diaminopropan-1-ol

• MDL： MFCD20231409
• Inchi： 1S/C16H24N2O5/c1-16(2,3)23-15(21)18-13(10-19)9-17-14(20)22-11-12-7-5-4-6-8-12/h4-8,13,19H,9-11H2,1-3H3,(H,17,20)(H,18,21)/t13-/m1/s1
• InChI Key： JQIQDJDXPRRWIN-CYBMUJFWSA-N
• SMILES： O(C(N[C@@H](CO)CNC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 375
• Topological Polar Surface Area: 96.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on N-alpha-Boc-Nbeta-Z-L-2,3-diaminopropan-1-ol

N-alpha-Boc-Nbeta-Z-L-2,3-diaminopropan-1-ol: A Comprehensive Overview

The compound with CAS No. 721927-81-7, commonly referred to as N-alpha-Boc-Nbeta-Z-L-2,3-diaminopropan-1-ol, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of L-2,3-diaminopropanoic acid, which is a naturally occurring amino acid. The Boc (tert-butoxycarbonyl) and Z (benzyloxycarbonyl) protecting groups are strategically added to the alpha and beta amino groups, respectively, to facilitate various chemical reactions and purifications during synthesis.

Recent studies have highlighted the importance of N-alpha-Boc-Nbeta-Z-L-2,3-diaminopropan-1-ol in peptide synthesis and drug discovery. Its unique structure allows for precise control over the reactivity of the amino groups, making it an ideal building block in the construction of complex peptide sequences. Researchers have employed this compound in the development of bioactive peptides with potential applications in treating neurodegenerative diseases and cancer.

The synthesis of N-alpha-Boc-Nbeta-Z-L-2,3-diaminopropan-1-ol involves a multi-step process that includes protection of the amino groups using standard protocols. The use of Boc and Z groups ensures that the molecule remains stable during intermediate steps while maintaining its reactivity for subsequent reactions. Advanced chromatographic techniques have been utilized to isolate and purify this compound, ensuring high purity levels for downstream applications.

In terms of biological activity, N-alpha-Boc-Nbeta-Z-L-2,3-diaminopropan-1-ol has shown promising results in preclinical studies. It has been demonstrated to modulate key signaling pathways involved in cell proliferation and apoptosis. Recent findings from collaborative research efforts suggest that this compound could serve as a lead molecule for developing novel therapeutics targeting chronic inflammatory diseases.

The structural versatility of N-alpha-Boc-Nbeta-Z-L-2,3-diaminopropan-1-ol has also made it a valuable tool in chemical education and research. Its use in teaching advanced organic chemistry concepts has been documented in several academic journals, emphasizing its role as a model compound for illustrating protecting group strategies and peptide synthesis techniques.

Moreover, the application of computational chemistry methods has provided deeper insights into the electronic properties and reactivity of N-alpha-Boc-Nbeta-Z-L-2,3-diaminopropan-1-ol. Quantum mechanical calculations have revealed that the presence of bulky protecting groups significantly influences the molecule's conformational flexibility, which is crucial for its biological activity.

In conclusion, N-alpha-Boc-Nbeta-Z-L-2,3-diaminopropan-1